![molecular formula C16H16N2O4 B4401546 4-ethyl-N-(4-methoxy-2-nitrophenyl)benzamide](/img/structure/B4401546.png)
4-ethyl-N-(4-methoxy-2-nitrophenyl)benzamide
Overview
Description
4-ethyl-N-(4-methoxy-2-nitrophenyl)benzamide, also known as ENB, is a chemical compound that has gained attention in scientific research for its potential applications in various fields. ENB is a member of the N-arylbenzamides family, which has been found to have diverse biological activities, including anti-cancer, anti-inflammatory, and anti-tumor properties.
Scientific Research Applications
4-ethyl-N-(4-methoxy-2-nitrophenyl)benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is its anti-cancer properties. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, this compound has been shown to have anti-inflammatory and analgesic properties, which make it a potential treatment for inflammatory diseases such as arthritis.
Mechanism of Action
The mechanism of action of 4-ethyl-N-(4-methoxy-2-nitrophenyl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. This compound has been found to inhibit the activity of the enzyme DNA topoisomerase II, which is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately induces cell death. This compound has also been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to have anti-angiogenic effects, which means it inhibits the growth of blood vessels that supply tumors with nutrients. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to have neuroprotective effects, which make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
4-ethyl-N-(4-methoxy-2-nitrophenyl)benzamide has several advantages for lab experiments, including its high potency and selectivity for certain enzymes and proteins. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective option for research. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations. These limitations must be taken into account when designing experiments using this compound.
Future Directions
There are several future directions for research on 4-ethyl-N-(4-methoxy-2-nitrophenyl)benzamide. One potential area of interest is its use as a treatment for cancer. Further studies are needed to determine the optimal dosage and administration method for this compound in cancer therapy. Additionally, this compound has potential applications in the treatment of inflammatory and neurodegenerative diseases, and further research is needed to explore these possibilities. Finally, the development of more potent and selective analogs of this compound could lead to the discovery of new drugs with even greater therapeutic potential.
properties
IUPAC Name |
4-ethyl-N-(4-methoxy-2-nitrophenyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O4/c1-3-11-4-6-12(7-5-11)16(19)17-14-9-8-13(22-2)10-15(14)18(20)21/h4-10H,3H2,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIJWOSNYCBAZLH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.